Cas no 90178-95-3 (5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-)

5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)- structure
90178-95-3 structure
Product Name:5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-
CAS No:90178-95-3
MF:C15H9NO2
MW:235.237463712692
CID:792407
PubChem ID:13238578
Update Time:2025-04-19

5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-
    • 2-(4-hydroxyphenyl)-1-benzofuran-5-carbonitrile
    • 90178-95-3
    • DTXSID20531104
    • 2-(4-hydroxyphenyl)benzofuran-5-carbonitrile
    • Inchi: 1S/C15H9NO2/c16-9-10-1-6-14-12(7-10)8-15(18-14)11-2-4-13(17)5-3-11/h1-8,17H
    • InChI Key: RORKXTCULGFZGX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C#N)=CC=2C=C1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 235.063328530g/mol
  • Monoisotopic Mass: 235.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.2Ų
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